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For Researchers, Scientists, and Drug Development Professionals

Introduction
Hyperforin, a major active constituent of St. John's wort (Hypericum perforatum), is widely

recognized for its antidepressant effects. However, a growing body of scientific evidence

reveals a broad spectrum of pharmacological activities that extend far beyond its influence on

neurotransmitter reuptake. This technical guide provides an in-depth exploration of the

multifaceted biological activities of hyperforin, with a focus on its anticancer, anti-inflammatory,

and antimicrobial properties. By summarizing quantitative data, detailing experimental

methodologies, and visualizing key signaling pathways, this document serves as a

comprehensive resource for researchers and professionals in drug discovery and development.

Anticancer Activity
Hyperforin has demonstrated significant antiproliferative and pro-apoptotic effects across a

range of cancer cell lines. Its mechanisms of action are multifaceted, involving the induction of

apoptosis through both intrinsic and extrinsic pathways, inhibition of tumor invasion and

angiogenesis, and modulation of key signaling cascades that govern cell growth and survival.

[1][2]

Quantitative Data: In Vitro Cytotoxicity of Hyperforin
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Cell Line Cancer Type IC50 / GI50 (µM) Citation(s)

K562 Leukemia 14.9 - 19.9 [3]

U937 Lymphoma ~12.5 [3]

LN229 Glioblastoma 14.9 - 19.9 [3]

A375 Melanoma 2 - 4 [2][4]

FO-1 Melanoma 2 - 4 [2][4]

SK-Mel-28 Melanoma 2 - 4 [2][4]

WM115 Melanoma See original source [5]

WM266-4 Melanoma See original source [5]

Signaling Pathways
Hyperforin's anticancer activity is mediated through complex signaling networks. One of the

key pathways affected is the NF-κB signaling cascade, a critical regulator of inflammation, cell

survival, and proliferation. Hyperforin has been shown to inhibit the activation of NF-κB,

thereby sensitizing cancer cells to apoptosis.[6] Furthermore, hyperforin can induce apoptosis

through the activation of caspases and the release of cytochrome c from mitochondria.[3][7]
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Caption: Hyperforin inhibits the canonical NF-κB signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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